![molecular formula C23H29NO5S B1262614 (2Z,6E)-7-[(5R,5aR,6S,8aS)-3-(methoxycarbonylamino)-6-methyl-4-oxo-5a,6,7,8,8a,9-hexahydro-5H-cyclopenta[g]thiochromen-5-yl]-3-methylhepta-2,6-dienoic acid](/img/structure/B1262614.png)
(2Z,6E)-7-[(5R,5aR,6S,8aS)-3-(methoxycarbonylamino)-6-methyl-4-oxo-5a,6,7,8,8a,9-hexahydro-5H-cyclopenta[g]thiochromen-5-yl]-3-methylhepta-2,6-dienoic acid
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Overview
Description
(2Z,6E)-7-[(5R,5aR,6S,8aS)-3-(methoxycarbonylamino)-6-methyl-4-oxo-5a,6,7,8,8a,9-hexahydro-5H-cyclopenta[g]thiochromen-5-yl]-3-methylhepta-2,6-dienoic acid is a natural product found in Cacospongia mycofijiensis with data available.
Scientific Research Applications
Chemical Synthesis and Compound Formation
This compound has been used in various chemical synthesis processes and the formation of complex organic compounds. For instance, Valeev et al. (2020) investigated the Yamaguchi esterification process involving similar compounds, revealing key insights into acid- and base-catalyzed isomerization in acyclic precursors (Valeev, Sunagatullina, & Miftakhov, 2020). Additionally, Rutkauskas et al. (2008) demonstrated the synthesis and cyclization of N-{2-[(2-Carboxyethyl)sulfanylphenyl]}-beta-alanines, a process vital in organic chemistry for the creation of complex molecular structures (Rutkauskas, Kantminienė, & Beresnevieius, 2008).
Application in Peptide Synthesis
In the field of peptide synthesis, Fernandez et al. (2010) explored the synthesis of enantiopure methyl compounds through innovative strategies. Their research provides significant contributions to the understanding of intramolecular cyclization leading to complex peptide structures (Fernandez, Pampín, González, Estévez, & Estévez, 2010).
Advanced Organic Synthesis Techniques
The compound's structural complexity makes it an essential subject in advanced organic synthesis techniques. Research by Brenna et al. (1998) on the synthesis of o-terphenyls and its derivatives demonstrates the compound's utility in creating intricate organic structures (Brenna, Fuganti, & Serra, 1998).
Development of Antibiotics
In the pharmaceutical field, particularly in the development of antibiotics, Tatsuta et al. (1994) conducted significant research. They developed a Z-isomer of a related compound, which plays a crucial role in the synthesis of cephem antibiotics, demonstrating the compound's relevance in medicinal chemistry (Tatsuta, Miura, Gunji, Tamai, Yoshida, Inagaki, & Kurita, 1994).
properties
Molecular Formula |
C23H29NO5S |
---|---|
Molecular Weight |
431.5 g/mol |
IUPAC Name |
(2Z,6E)-7-[(5R,5aR,6S,8aS)-3-(methoxycarbonylamino)-6-methyl-4-oxo-5a,6,7,8,8a,9-hexahydro-5H-cyclopenta[g]thiochromen-5-yl]-3-methylhepta-2,6-dienoic acid |
InChI |
InChI=1S/C23H29NO5S/c1-13(10-19(25)26)6-4-5-7-16-20-14(2)8-9-15(20)11-18-21(16)22(27)17(12-30-18)24-23(28)29-3/h5,7,10,12,14-16,20H,4,6,8-9,11H2,1-3H3,(H,24,28)(H,25,26)/b7-5+,13-10-/t14-,15-,16+,20+/m0/s1 |
InChI Key |
YGEMPDIMQSTDKH-IGRLUJIYSA-N |
Isomeric SMILES |
C[C@H]1CC[C@@H]2[C@@H]1[C@H](C3=C(C2)SC=C(C3=O)NC(=O)OC)/C=C/CC/C(=C\C(=O)O)/C |
Canonical SMILES |
CC1CCC2C1C(C3=C(C2)SC=C(C3=O)NC(=O)OC)C=CCCC(=CC(=O)O)C |
synonyms |
CTP-431 |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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